1-[2-(3-Methoxyphenoxy)ethyl]-3-methylpyrazole

• IUPAC Name: 1-[2-(3-methoxyphenoxy)ethyl]-3-methylpyrazole
• InChI: InChI=1S/C13H16N2O2/c1-11-6-7-15(14-11)8-9-17-13-5-3-4-12(10-13)16-2/h3-7,10H,8-9H2,1-2H3
• InChI Key: KTVJOBUMUWCNGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)CCOC2=CC=CC(=C2)OC
• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol

Description

1-[2-(3-Methoxyphenoxy)ethyl]-3-methylpyrazole, also known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It was first synthesized in the late 1990s and has since been widely used in scientific research to investigate the role of mGluR5 in various physiological and pathological processes.

Mechanism of Action

1-[2-(3-Methoxyphenoxy)ethyl]-3-methylpyrazole acts as a competitive antagonist of mGluR5 by binding to the receptor's allosteric site, thereby preventing the binding of glutamate and reducing receptor activation. This results in decreased neuronal excitability and modulation of synaptic plasticity, which can have a variety of effects on brain function and behavior.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects, including reducing synaptic transmission in the hippocampus, decreasing cocaine self-administration in rats, and improving cognitive function in mouse models of Alzheimer's disease. It has also been shown to have neuroprotective effects in models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-(3-Methoxyphenoxy)ethyl]-3-methylpyrazole in lab experiments is its high selectivity for mGluR5, which allows researchers to specifically target this receptor subtype without affecting other glutamate receptors. However, one limitation is that this compound has a relatively short half-life in vivo, which can make it difficult to achieve sustained effects.

Future Directions

There are a number of potential future directions for research on 1-[2-(3-Methoxyphenoxy)ethyl]-3-methylpyrazole and mGluR5 antagonists more broadly. These include investigating the potential therapeutic benefits of mGluR5 antagonists in a variety of neurological and psychiatric conditions, as well as developing more selective and longer-lasting compounds that can be used in clinical settings. Additionally, further research is needed to better understand the complex interactions between mGluR5 and other neurotransmitter systems, as well as the role of mGluR5 in normal brain function and development.

Synthesis Methods

1-[2-(3-Methoxyphenoxy)ethyl]-3-methylpyrazole can be synthesized using a multi-step process involving the reaction of 3-methylpyrazole with 3-methoxyphenol, followed by alkylation with 2-bromoethylamine and subsequent reduction with sodium borohydride. The final product is obtained through purification by column chromatography.

Scientific Research Applications

1-[2-(3-Methoxyphenoxy)ethyl]-3-methylpyrazole has been used in a variety of scientific research applications, including studies on the role of mGluR5 in addiction, anxiety, depression, epilepsy, and neurodegenerative diseases such as Alzheimer's and Parkinson's. It has also been used to investigate the potential therapeutic benefits of mGluR5 antagonists in these conditions.